(R)-4-((tert-Butoxycarbonyl)amino)-6-methylheptanoic acid
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Overview
Description
“®-4-((tert-Butoxycarbonyl)amino)-6-methylheptanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid . The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis . It is often used in the synthesis of peptides, where it prevents unwanted reactions from occurring at the amino group .
Synthesis Analysis
The synthesis of Boc-protected amino acids often involves the use of amino acid ionic liquids (AAILs) . These AAILs are prepared from commercially available Boc-protected amino acids and are used as starting materials in dipeptide synthesis . The use of a distinctive coupling reagent, N, N’-diethylene-N’'-2-chloroethyl thiophosphoramide, has been found to enhance amide formation in the Boc-AAILs without the addition of a base .
Molecular Structure Analysis
The molecular structure of Boc-protected amino acids includes a carbonyl group (C=O) and a tert-butyl group (C(CH3)3), which are part of the Boc protecting group . The rest of the molecule consists of the specific amino acid that is being protected .
Chemical Reactions Analysis
In the context of peptide synthesis, Boc-protected amino acids can undergo a reaction known as deprotection . This involves the removal of the Boc group, which can be achieved using a phosphonium ionic liquid at high temperatures . The deprotection process results in the formation of the free amino acid, which can then participate in peptide bond formation .
Scientific Research Applications
Chiral Resolution of Amino Acids
The compound can be used in the chiral resolution of amino acids . Chiral resolution is a process that separates enantiomers due to their different interactions with a chiral selective material . This is particularly important in the production of drugs and foods, as different enantiomers of the same compound can have different physiological activities .
Production of Chiral Medicines
More than 50% of the medicines used worldwide are chiral, and more than 2/3 of the drugs under development are chiral . The compound can be used in the production of these chiral medicines, contributing to the advancement of pharmaceutical sciences .
Antibiotics Production
The compound can be used in the production of antibiotics. Specifically, amino acids antibiotics mixed with D-type amino acids are difficult to be degraded by bacteria without causing resistance . This can provide a broader prospect for
Mechanism of Action
The mechanism of action for the deprotection of Boc-protected amino acids involves the nucleophilic attack of the amine on a carbonyl site on di-tert-butyl dicarbonate (Boc2O), resulting in tert-butyl carbonate leaving as a leaving group . The tert-butyl carbonate then picks up a proton from the protonated amine, and tert-butyl bicarbonate breaks down into CO2 (gas) and tert-butanol .
Future Directions
properties
IUPAC Name |
(4R)-6-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILHMTULQPDRVLS-SNVBAGLBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CCC(=O)O)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](CCC(=O)O)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90373179 |
Source
|
Record name | (4R)-4-[(tert-Butoxycarbonyl)amino]-6-methylheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90373179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-(Boc-amino)-6-methylheptanoic acid | |
CAS RN |
146453-32-9 |
Source
|
Record name | (4R)-4-[(tert-Butoxycarbonyl)amino]-6-methylheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90373179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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